Cas no 1261918-47-1 (4-(3,4-Dichlorophenyl)-2-fluorophenol)

• Product Name: 4-(3,4-Dichlorophenyl)-2-fluorophenol
• CAS No: 1261918-47-1
• MF: C₁₂H₇Cl₂FO
• MW: 257.087785005569
• MDL: MFCD18313945
• CID: 2763400
• PubChem ID: 53219623
• Update Time: 2025-10-30

4-(3,4-Dichlorophenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• AKOS017558107
• 3',4'-Dichloro-3-fluoro[1,1'-biphenyl]-4-ol
• 1261918-47-1
• 4-(3,4-Dichlorophenyl)-2-fluorophenol, 95%
• 4-(3,4-DICHLOROPHENYL)-2-FLUOROPHENOL
• MFCD18313945
• DTXSID20684447
• 4-(3,4-Dichlorophenyl)-2-fluorophenol

• MDL： MFCD18313945
• Inchi： 1S/C12H7Cl2FO/c13-9-3-1-7(5-10(9)14)8-2-4-12(16)11(15)6-8/h1-6,16H
• InChI Key： QXAOFQQSKQXRDE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=C(C=1)F)O)Cl

Computed Properties

• Exact Mass: 255.9857984Da
• Monoisotopic Mass: 255.9857984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3,4-Dichlorophenyl)-2-fluorophenol

4-(3,4-Dichlorophenyl)-2-fluorophenol: A Comprehensive Overview

4-(3,4-Dichlorophenyl)-2-fluorophenol, also known by its CAS No. 1261918-47-1, is a compound of significant interest in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a phenolic group with a dichloro-substituted aromatic ring and a fluorine atom. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule in research and development.

The molecular structure of 4-(3,4-Dichlorophenyl)-2-fluorophenol consists of a central benzene ring with hydroxyl (-OH) and fluorine (-F) groups attached at the 2-position. Additionally, the 3 and 4 positions of the benzene ring are substituted with chlorine atoms, creating a dichloro-substituted aromatic system. This arrangement not only enhances the compound's stability but also contributes to its reactivity in various chemical reactions.

Recent studies have highlighted the potential of 4-(3,4-Dichlorophenyl)-2-fluorophenol in the field of pharmacology. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with antiviral and anticancer properties. The compound's ability to act as an intermediate in complex organic reactions has made it a valuable asset in drug discovery pipelines.

In addition to its pharmacological applications, 4-(3,4-Dichlorophenyl)-2-fluorophenol has found utility in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and organic semiconductors. Recent advancements in nanotechnology have further expanded its potential applications, particularly in the development of sensors and electronic devices.

The synthesis of 4-(3,4-Dichlorophenyl)-2-fluorophenol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have optimized various synthetic routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution, to streamline the production process.

The environmental impact of 4-(3,4-Dichlorophenyl)-2-fluorophenol has also been a subject of recent investigations. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial use. These findings are crucial for ensuring sustainable practices in the manufacturing and application of this compound.

In conclusion, 4-(3,4-Dichlorophenyl)-2-fluorophenol, with its CAS No. 1261918-47-1, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to drive innovative research, positioning it as a key player in the advancement of science and technology.